Cas no 2103266-79-9 (3-tert-butyl-N-(cyanomethyl)-1H-pyrazole-5-carboxamide)

• Product Name: 3-tert-butyl-N-(cyanomethyl)-1H-pyrazole-5-carboxamide
• CAS No: 2103266-79-9
• MF: C₁₀H₁₄N₄O
• MW: 206.244361400604
• CID: 5452652
• PubChem ID: 137920717
• Update Time: 2025-05-22

3-tert-butyl-N-(cyanomethyl)-1H-pyrazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• EN300-26684241
• 3-tert-butyl-N-(cyanomethyl)-1H-pyrazole-5-carboxamide
• 5-Tert-butyl-N-(cyanomethyl)-1H-pyrazole-3-carboxamide
• 2103266-79-9
• Z981013564
• N-(Cyanomethyl)-5-(1,1-dimethylethyl)-1H-pyrazole-3-carboxamide

• Inchi： 1S/C10H14N4O/c1-10(2,3)8-6-7(13-14-8)9(15)12-5-4-11/h6H,5H2,1-3H3,(H,12,15)(H,13,14)
• InChI Key： FLOCZEISZFOYQN-UHFFFAOYSA-N
• SMILES： N1C(C(C)(C)C)=CC(C(NCC#N)=O)=N1

Computed Properties

• Exact Mass: 206.11676108g/mol
• Monoisotopic Mass: 206.11676108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 81.6Ų

Additional information on 3-tert-butyl-N-(cyanomethyl)-1H-pyrazole-5-carboxamide

3-tert-butyl-N-(cyanomethyl)-1H-pyrazole-5-carboxamide: A Comprehensive Overview of Its Properties and Applications

3-tert-butyl-N-(cyanomethyl)-1H-pyrazole-5-carboxamide (CAS No. 2103266-79-9) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, agrochemicals, and material science. This pyrazole derivative is characterized by its unique molecular structure, which includes a tert-butyl group, a cyanomethyl substituent, and a carboxamide functional group. These structural features contribute to its diverse reactivity and potential applications.

The compound's CAS number 2103266-79-9 serves as a unique identifier in chemical databases, facilitating research and regulatory compliance. Its systematic name, 3-tert-butyl-N-(cyanomethyl)-1H-pyrazole-5-carboxamide, reflects the IUPAC nomenclature rules and provides insights into its molecular architecture. The presence of the pyrazole ring makes this compound particularly interesting for researchers exploring heterocyclic chemistry and its applications in drug discovery.

In recent years, there has been growing interest in pyrazole-based compounds due to their wide range of biological activities. Researchers investigating 3-tert-butyl-N-(cyanomethyl)-1H-pyrazole-5-carboxamide have explored its potential as a building block for pharmaceutical intermediates. The compound's cyanomethyl group offers opportunities for further chemical modifications, making it valuable in the synthesis of more complex molecules with potential therapeutic applications.

The thermal stability and solubility properties of 3-tert-butyl-N-(cyanomethyl)-1H-pyrazole-5-carboxamide make it suitable for various formulation applications. Its tert-butyl moiety contributes to increased lipophilicity, which can influence the compound's pharmacokinetic properties when used in drug development. These characteristics have led to increased patent activity surrounding this compound and its derivatives.

From an industrial perspective, 3-tert-butyl-N-(cyanomethyl)-1H-pyrazole-5-carboxamide has shown promise in specialty chemical applications. The compound's molecular structure allows for potential use in the development of advanced materials, including polymers with specific functional properties. Researchers are particularly interested in how the pyrazole-carboxamide scaffold might contribute to material performance in high-tech applications.

The synthesis of 3-tert-butyl-N-(cyanomethyl)-1H-pyrazole-5-carboxamide typically involves multi-step organic reactions, with careful control of reaction conditions to ensure high purity and yield. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to characterize this compound and verify its structural integrity. These quality control measures are essential for research and industrial applications where precise molecular specifications are required.

In the context of green chemistry initiatives, there is ongoing research into more sustainable production methods for pyrazole derivatives like 3-tert-butyl-N-(cyanomethyl)-1H-pyrazole-5-carboxamide. Scientists are exploring catalytic processes and alternative solvents that could reduce the environmental impact of its synthesis while maintaining cost-effectiveness and scalability for industrial production.

The global market for specialized heterocyclic compounds continues to expand, with 3-tert-butyl-N-(cyanomethyl)-1H-pyrazole-5-carboxamide representing an important niche product. Its applications span multiple industries, from pharmaceuticals to advanced materials, driving demand from research institutions and chemical manufacturers alike. Market analysts predict steady growth in this sector, particularly as new applications for pyrazole-based molecules are discovered.

Safety considerations for handling 3-tert-butyl-N-(cyanomethyl)-1H-pyrazole-5-carboxamide follow standard laboratory protocols for organic compounds. While not classified as hazardous under normal conditions, proper personal protective equipment and ventilation are recommended when working with this chemical. Material safety data sheets provide detailed handling instructions for this specific compound (CAS 2103266-79-9).

Future research directions for 3-tert-butyl-N-(cyanomethyl)-1H-pyrazole-5-carboxamide include exploring its potential in emerging fields such as molecular electronics and supramolecular chemistry. The compound's ability to participate in hydrogen bonding through its carboxamide group makes it particularly interesting for designing functional materials with specific molecular recognition properties.

For researchers seeking high-quality 3-tert-butyl-N-(cyanomethyl)-1H-pyrazole-5-carboxamide, several specialty chemical suppliers offer this compound with varying purity grades. The selection of appropriate grade depends on the intended application, with pharmaceutical-grade material requiring the most stringent quality controls. Analytical certificates typically accompany commercial samples to ensure compliance with research requirements.

The patent landscape surrounding pyrazole-carboxamide derivatives continues to evolve, with new applications being claimed regularly. Companies active in this space are investing in research to develop novel derivatives based on the 3-tert-butyl-N-(cyanomethyl)-1H-pyrazole-5-carboxamide scaffold, particularly for pharmaceutical applications where such structures have shown promising biological activity.

In academic settings, 3-tert-butyl-N-(cyanomethyl)-1H-pyrazole-5-carboxamide serves as an excellent teaching example for advanced organic chemistry courses. Its synthesis demonstrates important concepts in heterocyclic chemistry, functional group transformations, and spectroscopic analysis. The compound's well-defined properties make it suitable for laboratory exercises in characterization techniques.

As analytical techniques continue to advance, researchers are gaining deeper insights into the molecular properties of 3-tert-butyl-N-(cyanomethyl)-1H-pyrazole-5-carboxamide. Modern computational chemistry methods allow for detailed modeling of its electronic structure and potential interactions with biological targets or material matrices. These computational approaches complement experimental studies and accelerate the discovery of new applications.

The storage and stability of 3-tert-butyl-N-(cyanomethyl)-1H-pyrazole-5-carboxamide are important considerations for long-term research projects. Recommended storage conditions typically include protection from moisture and extreme temperatures, with stability studies indicating good shelf life under proper conditions. These characteristics contribute to the compound's utility as a research chemical.

Looking ahead, the versatility of 3-tert-butyl-N-(cyanomethyl)-1H-pyrazole-5-carboxamide ensures its continued relevance in chemical research and development. As synthetic methodologies improve and new applications emerge, this compound is likely to play an increasingly important role in the development of novel pharmaceuticals, functional materials, and specialty chemicals across multiple industries.